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Compound of Interest

Compound Name: Trimethylammonium chloride-15N

Cat. No.: B15571459

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Trimethylammonium chloride-15N, a stable isotope-labeled compound valuable
for a range of research applications. This document details its properties, relevant metabolic
pathways, and generalized experimental protocols for its use in analytical studies.

Core Chemical Properties

Trimethylammonium chloride-15N, with the 15N isotope incorporated at the nitrogen atom,
serves as a crucial tracer in metabolic research and as an internal standard for mass
spectrometry-based quantification. Its physical and chemical properties are summarized below.

Physical and Chemical Data
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Property Value Source(s)

Molecular Formula C3H10CIN (with 1°N) [1112][3]

Molecular Weight 96.56 g/mol [1][3]
White to slightly cream

Appearance ) [4]
crystalline powder

Melting Point 283-284 °C (decomposes) [4]
Soluble in water and ethanol;

Solubility slightly soluble in chloroform; [4]
insoluble in ether.

Hygroscopicity Hygroscopic [4]

Storage Temperature Store below +30°C [4]

Isotopic Purity
Property Value Source(s)

Isotopic Purity

>98 atom % 1°N

[1](21[3]

Chemical Purity

298%

[1]2]

Metabolic Fate and Signaling Pathways

Trimethylammonium chloride, upon ingestion or administration in a biological system, is

primarily metabolized by the gut microbiota. The trimethylamine moiety is converted to

trimethylamine (TMA), which is then absorbed and transported to the liver. In the liver, flavin

monooxygenases (FMOs) oxidize TMA to trimethylamine N-oxide (TMAO).

TMAO has been identified as a metabolite of significant interest in biomedical research,

particularly in the context of cardiovascular disease. Elevated levels of TMAO have been

associated with the promotion of atherosclerosis through inflammatory signaling pathways.

Metabolic Pathway from Trimethylamine to TMAO
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TMAO Inflammatory Signaling in Vascular Cells
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Workflow for In Vivo/In Vitro Metabolic Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571459#trimethylammonium-chloride-15n-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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